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Compound of Interest

Compound Name: MB 488 NHS ester

Cat. No.: B15555379

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of MB 488 NHS ester, a high-performance
fluorescent dye, for the specific application of labeling primary amines on proteins, antibodies,
and other biomolecules.

Introduction to MB 488 NHS Ester

MB 488 NHS ester is a bright, hydrophilic, and highly photostable green fluorescent dye.[1][2]
[3] Structurally related to Alexa Fluor® 488, MB 488 offers improved water solubility, which
minimizes self-quenching and enhances labeling efficiency.[1][2][3] Its N-hydroxysuccinimidyl
(NHS) ester functional group allows for the covalent attachment of the dye to primary amines (-
NH2), which are readily available on biomolecules such as the side chains of lysine residues
and the N-termini of proteins.[2][3] This reaction forms a stable and robust amide bond, making
it an ideal choice for a wide range of fluorescence-based applications.[2][3]

Physicochemical and Spectral Properties

The performance of a fluorescent dye is dictated by its intrinsic properties. MB 488 exhibits
excellent spectral characteristics for fluorescence microscopy and flow cytometry.
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Property Value Reference
Excitation Maximum (Aex) 501 nm [415]
Emission Maximum (Aem) 524 nm [41[5]

Molar Extinction Coefficient (g) 86,000 cm—tM—1 [21[31[4]
Molecular Weight 752.69 g/mol [21[3114]
Solubility Water, DMSO, DMF [21[3]
Storage -20°C, protected from light [21[31[4]

The Chemistry of Labeling Primary Amines

The labeling reaction of MB 488 NHS ester with a primary amine is a nucleophilic acyl
substitution. The primary amine acts as a nucleophile, attacking the carbonyl carbon of the
NHS ester. This leads to the formation of a stable amide bond and the release of N-
hydroxysuccinimide as a byproduct. The reaction is most efficient at a slightly alkaline pH
(typically 7-9) where the primary amine is deprotonated and thus more nucleophilic.[2][3]
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MB 488 NHS Ester Labeling Reaction

Experimental Protocols
Antibody Labeling with MB 488 NHS Ester

This protocol is optimized for labeling 1 mg of a typical IgG antibody.

Materials:

1 mg of antibody (in amine-free buffer, e.g., PBS)

MB 488 NHS ester

Anhydrous dimethyl sulfoxide (DMSO)

1 M Sodium bicarbonate buffer (pH 8.3)

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2-7.4
Procedure:
e Antibody Preparation:

o Ensure the antibody is in an amine-free buffer like PBS. If the buffer contains primary
amines (e.g., Tris or glycine), perform a buffer exchange using dialysis or a desalting
column.

o Adjust the antibody concentration to 2 mg/mL in PBS.
e Dye Preparation:
o Allow the vial of MB 488 NHS ester to warm to room temperature before opening.

o Prepare a 10 mg/mL stock solution of the dye by dissolving it in anhydrous DMSO. Vortex
to ensure it is fully dissolved. This solution should be prepared fresh.

e Labeling Reaction:
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o Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to
~8.3.

o Calculate the required volume of the dye stock solution. A molar ratio of dye to antibody of
10:1 is a good starting point.

o Slowly add the calculated amount of dye solution to the antibody solution while gently
vortexing.

o Incubate the reaction for 1 hour at room temperature, protected from light.

 Purification of the Conjugate:

[e]

Prepare a gel filtration column (e.g., Sephadex G-25) according to the manufacturer's
instructions, equilibrating with PBS.

o Apply the reaction mixture to the column.

o Elute the conjugate with PBS. The first colored fraction to elute will be the labeled
antibody. The free, unreacted dye will elute later.

o Collect the fractions containing the labeled antibody.
o Determination of Degree of Labeling (DOL):
o Measure the absorbance of the purified conjugate at 280 nm (A280) and 501 nm (A501).

o Calculate the protein concentration: Protein Conc. (M) = [A280 - (A501 x 0.09)] / €_protein
(where €_protein for IgG is ~203,000 M~1cm~! and 0.09 is the correction factor for the
dye's absorbance at 280 nm).

o Calculate the dye concentration: Dye Conc. (M) = A501 / 86,000
o Calculate the DOL: DOL = Dye Conc. / Protein Conc.

o An optimal DOL for most applications is between 2 and 7.

General Experimental Workflow
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The following diagram outlines a typical workflow for labeling a protein and its subsequent use
in an application like immunofluorescence.
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General Experimental Workflow

Application Example: EGFR Signaling Pathway
Visualization

MB 488-labeled antibodies are frequently used in immunofluorescence to visualize the
localization and expression of proteins involved in signaling pathways. A prominent example is
the Epidermal Growth Factor Receptor (EGFR) pathway, which is crucial in cell proliferation
and is often dysregulated in cancer.[6]

An anti-EGFR antibody labeled with MB 488 can be used to track the receptor's internalization
upon ligand binding, providing insights into pathway activation and downstream signaling.
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Simplified EGFR Signaling Pathway
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Conclusion

MB 488 NHS ester is a versatile and robust fluorescent probe for labeling primary amines on a
wide variety of biomolecules. Its superior photophysical properties, coupled with a
straightforward and efficient labeling chemistry, make it an invaluable tool for researchers in cell
biology, immunology, and drug discovery. The detailed protocols and workflows provided in this
guide offer a solid foundation for the successful application of MB 488 NHS ester in your
research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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